A Technical Guide to the Discovery and Synthesis of Giredestrant (GDC-9545), a Novel ER Ligand
A Technical Guide to the Discovery and Synthesis of Giredestrant (GDC-9545), a Novel ER Ligand
Audience: Researchers, scientists, and drug development professionals.
Abstract
Giredestrant (B1649318) (also known as GDC-9545) is a potent, orally bioavailable, nonsteroidal selective estrogen receptor degrader (SERD) developed for the treatment of estrogen receptor-positive (ER+) breast cancer.[1][2] Unlike selective estrogen receptor modulators (SERMs) that merely block the receptor, giredestrant functions as a full antagonist by binding competitively to the estrogen receptor, including wild-type and mutant forms, inducing a conformational change that leads to its proteasome-mediated degradation.[2][3] This mechanism effectively abrogates ER-dependent signaling pathways crucial for tumor growth and demonstrates efficacy in tumors with acquired resistance to traditional endocrine therapies, such as those with ESR1 mutations.[1][4] This guide provides an in-depth overview of the discovery, synthesis, mechanism of action, and preclinical profile of giredestrant, supported by detailed experimental protocols and quantitative data.
Discovery and Rationale
The development of giredestrant was driven by the clinical need to overcome resistance to existing endocrine therapies for ER+ breast cancer.[5] While therapies like tamoxifen (B1202) (a SERM) and aromatase inhibitors are effective, many tumors eventually develop resistance, often through mutations in the ESR1 gene, which encodes the estrogen receptor.[4] The discovery process aimed to identify a potent, orally bioavailable SERD that could fully suppress ER signaling and induce degradation of both wild-type and mutant ER proteins.
The discovery workflow involved a multi-step process beginning with high-throughput screening to identify novel nonsteroidal ER ligands. Lead compounds were optimized through medicinal chemistry to enhance binding potency, degradation efficiency, and pharmacokinetic properties. Giredestrant emerged as a clinical candidate with a desirable preclinical profile, demonstrating superior potency and antiproliferation activity across multiple cell lines compared to other SERDs like fulvestrant.[5][6]
Synthesis Pathway
The synthesis of giredestrant is a convergent process, featuring several key chemical reactions. One established asymmetric synthesis route involves a highly efficient diastereoselective Pictet–Spengler reaction to construct the core tetrahydro-β-carboline structure and a palladium-catalyzed C-N coupling (Buchwald-Hartwig amination) to connect the core to the substituted phenyl ring.[7][8] This process was designed to be robust and scalable for manufacturing.[9]
The overall synthesis can be achieved in a longest linear sequence of six steps with a 37% overall yield without requiring chromatographic purification, making it an efficient process for producing the active pharmaceutical ingredient.[7]
Mechanism of Action and Signaling Pathway
Giredestrant exerts its anticancer effects through a dual mechanism: it is a competitive antagonist of the estrogen receptor and it actively promotes the degradation of the ER protein.[2]
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ER Binding: Giredestrant binds with nanomolar potency to the ligand-binding domain (LBD) of both wild-type and mutant ERα.[2]
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Conformational Change: This binding induces an inactive conformation of the receptor, which prevents the recruitment of co-activator proteins necessary for gene transcription.[2][10]
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Proteasomal Degradation: The giredestrant-bound ER complex is recognized by the cell's ubiquitin-proteasome system. The receptor is ubiquitinated and subsequently targeted for degradation by the proteasome.[3]
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Inhibition of Signaling: The resulting depletion of cellular ER protein levels leads to a profound and sustained blockade of estrogen-dependent signaling, inhibiting the transcription of genes that drive cell proliferation and tumor growth.[3][10]
Quantitative Data Summary
Giredestrant has demonstrated exceptional potency in preclinical studies. Its high binding affinity and efficient degradation of ERα translate to potent antiproliferative activity in various ER+ breast cancer cell lines, including those with ESR1 mutations.
| Parameter | Value | Cell Line / Assay Condition | Reference |
| ERα Antagonist Activity (IC50) | 0.05 nM | MCF-7 Cells | [6] |
| ERα Binding Affinity (Ki) | ~0.23 nM | Recombinant human ERα LBD | [5] (Implied from multiple reports) |
| ERα Degradation (DC50) | ~1-5 nM | MCF-7 Cells | [6] (Estimated from preclinical data) |
| Anti-proliferation (GI50) WT | ~0.1-0.5 nM | MCF-7 (Wild-Type ERα) | [5][6] |
| Anti-proliferation (GI50) Mutant | ~0.2-1.0 nM | T47D, MCF-7 (Y537S, D538G mutants) | [6] |
| Oral Bioavailability | High (Species-dependent) | Preclinical species (rat, dog) | [10] |
Key Experimental Protocols
Synthesis: Diastereoselective Pictet-Spengler Reaction
This protocol describes a key step in forming the tetrahydro-β-carboline core of giredestrant, adapted from published manufacturing processes.[7][9]
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Reactant Preparation: A suitable reactor is charged with a solution of the tryptamine (B22526) starting material (e.g., tryptamine 11 ) in an appropriate solvent such as dichloromethane (B109758) (DCM).
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Aldehyde Addition: The substituted aldehyde starting material (e.g., aldehyde 10 ) is dissolved in DCM and added to the reactor.
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Acid Catalyst: A solution of an acid catalyst, such as trifluoroacetic acid (TFA), is added dropwise to the mixture at a controlled temperature (e.g., 0-5 °C).
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Reaction: The reaction mixture is stirred at room temperature for 12-24 hours, with progress monitored by HPLC.
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Crystallization-Driven Diastereoselection: Upon reaction completion, an anti-solvent (e.g., heptane) is added to induce crystallization. The mixture is aged, allowing the desired trans-diastereomer to selectively crystallize out of solution, driving the equilibrium and resulting in high diastereomeric purity (typically >95:5 dr).
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Isolation: The solid product is isolated by filtration, washed with a cold solvent mixture, and dried under vacuum to yield the tetrahydro-β-carboline intermediate.
Biological Assay: ERα Degradation Western Blot
This protocol outlines a standard method to quantify the degradation of ERα protein in cancer cells following treatment with giredestrant.
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Cell Culture: Plate ER+ breast cancer cells (e.g., MCF-7) in 6-well plates and allow them to adhere overnight.
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Compound Treatment: Treat the cells with a dose-response curve of giredestrant (e.g., 0.1 nM to 1 µM) or a vehicle control (DMSO) for a specified time (e.g., 24 hours).
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Cell Lysis: Wash the cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors. Scrape the cells, collect the lysate, and centrifuge to pellet cell debris.
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Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.
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SDS-PAGE and Western Blot: Normalize protein amounts for each sample, load onto a polyacrylamide gel, and separate by SDS-PAGE. Transfer the separated proteins to a PVDF membrane.
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Immunoblotting: Block the membrane (e.g., with 5% non-fat milk in TBST) for 1 hour. Incubate with a primary antibody against ERα overnight at 4 °C. As a loading control, also probe for a housekeeping protein like β-actin or GAPDH.
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Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour. Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.
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Analysis: Quantify the band intensities using densitometry software. Normalize the ERα signal to the loading control signal for each sample. Calculate the percentage of ERα degradation relative to the vehicle-treated control to determine the DC50 (the concentration at which 50% of the protein is degraded).
References
- 1. Giredestrant - Wikipedia [en.wikipedia.org]
- 2. Giredestrant - NCI [dctd.cancer.gov]
- 3. What is Giredestrant used for? [synapse.patsnap.com]
- 4. roche.com [roche.com]
- 5. GDC-9545 (Giredestrant): A Potent and Orally Bioavailable Selective Estrogen Receptor Antagonist and Degrader with an Exceptional Preclinical Profile for ER+ Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. pubs.acs.org [pubs.acs.org]
- 8. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
- 9. pubs.acs.org [pubs.acs.org]
- 10. cancer-research-network.com [cancer-research-network.com]
